2-(dimethylamino)ethanimidamide, bis(acetic acid)
Overview
Description
2-(dimethylamino)ethanimidamide, bis(acetic acid) is a chemical compound with the molecular formula C8H19N3O4 It is known for its unique structure, which includes a dimethylamino group and an ethanimidamide group, both of which are bisected by acetic acid molecules
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(dimethylamino)ethanimidamide, bis(acetic acid) typically involves the reaction of dimethylamine with ethanimidamide under controlled conditions. The reaction is carried out in the presence of acetic acid, which acts as a catalyst and stabilizer. The process involves the following steps:
Reaction of Dimethylamine with Ethanimidamide: Dimethylamine is reacted with ethanimidamide in a solvent such as ethanol or methanol. The reaction is carried out at a temperature of around 50-60°C.
Addition of Acetic Acid: Acetic acid is added to the reaction mixture to facilitate the formation of the bis(acetic acid) complex. The reaction is allowed to proceed for several hours until the desired product is obtained.
Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain pure 2-(dimethylamino)ethanimidamide, bis(acetic acid).
Industrial Production Methods
In an industrial setting, the production of 2-(dimethylamino)ethanimidamide, bis(acetic acid) involves large-scale reactors and automated systems to ensure consistent quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to maximize efficiency and minimize waste. The final product is subjected to rigorous quality control measures to ensure its purity and suitability for various applications.
Chemical Reactions Analysis
Types of Reactions
2-(dimethylamino)ethanimidamide, bis(acetic acid) undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where one or more functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and alkylating agents.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; reaction conditions include acidic or basic medium, temperature control.
Reduction: Sodium borohydride, lithium aluminum hydride; reactions are typically carried out in an inert atmosphere, such as nitrogen or argon.
Substitution: Halogens (chlorine, bromine), alkylating agents (methyl iodide); reactions are performed under controlled temperature and pressure conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or other reduced forms. Substitution reactions can result in a variety of substituted derivatives, depending on the nature of the substituent.
Scientific Research Applications
2-(dimethylamino)ethanimidamide, bis(acetic acid) has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Investigated for its potential role in biological processes and as a tool for studying enzyme mechanisms.
Medicine: Explored for its potential therapeutic applications, including as an antimicrobial or anticancer agent.
Industry: Utilized in the production of polymers, coatings, and other industrial materials due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-(dimethylamino)ethanimidamide, bis(acetic acid) involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
N,N-dimethylglycine: Similar in structure but lacks the ethanimidamide group.
2-(dimethylamino)ethyl methacrylate: Contains a similar dimethylamino group but differs in the rest of the structure.
Dimethylaminoacetic acid: Shares the dimethylamino group but has a different overall structure.
Uniqueness
2-(dimethylamino)ethanimidamide, bis(acetic acid) is unique due to its combination of dimethylamino and ethanimidamide groups, bisected by acetic acid molecules. This unique structure imparts specific chemical and biological properties that are not found in similar compounds, making it valuable for various applications in research and industry.
Properties
CAS No. |
2703780-76-9 |
|---|---|
Molecular Formula |
C8H19N3O4 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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